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Compound of Interest

Compound Name: Enalaprilat N-Glucuronide

Cat. No.: B15352100 Get Quote

A deep dive into the metabolic conversion of the widely prescribed angiotensin-converting

enzyme (ACE) inhibitor, enalapril, reveals a landscape of inter-individual variability. While the

primary metabolic pathway to its active form, enalaprilat, is well-documented, the subsequent

formation of Enalaprilat N-Glucuronide remains a less explored area. This guide provides a

comprehensive comparison of the known metabolic pathways of enalapril, discusses the

potential for variability in N-glucuronide formation, and presents supporting data and

experimental protocols for researchers, scientists, and drug development professionals.

Enalapril, a cornerstone in the management of hypertension and heart failure, is a prodrug that

undergoes extensive first-pass metabolism. The primary and clinically significant metabolic

step is the hydrolysis of enalapril to its active metabolite, enalaprilat.[1] This conversion is

crucial for the drug's therapeutic effect. Subsequently, enalaprilat is predominantly eliminated

unchanged by the kidneys.[2]

While "Enalaprilat N-Glucuronide" has been identified as a chemical entity, potentially as an

impurity of enalapril, there is a notable lack of published scientific literature detailing its

formation as a significant metabolite in humans in vivo.[3] Consequently, direct quantitative

data on the inter-individual variability of Enalaprilat N-Glucuronide formation is scarce.

However, the well-established principles of drug glucuronidation suggest that if this metabolic

pathway does occur, its efficiency would likely be subject to considerable variation among

individuals.

The Known Metabolic Pathway of Enalapril
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The metabolic journey of enalapril is primarily a two-step process: activation and elimination.
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Metabolic activation of enalapril to enalaprilat.

Inter-individual Variability in Drug Glucuronidation:
A General Perspective
Glucuronidation is a major Phase II metabolic pathway responsible for the detoxification and

elimination of many drugs. This process is catalyzed by a superfamily of enzymes known as

UDP-glucuronosyltransferases (UGTs).[4] Significant inter-individual variability in the activity of

these enzymes is a well-documented phenomenon, arising from several factors:

Genetic Polymorphisms: Variations in the genes encoding UGT enzymes can lead to altered

enzyme activity, classifying individuals as poor, extensive, or ultra-rapid metabolizers.[4]

Age: The expression and activity of UGT enzymes can vary with age.

Sex: Sex-based differences in UGT expression and activity have been reported for some

substrates.

Co-medications: Other drugs can induce or inhibit UGT enzymes, leading to drug-drug

interactions.

Disease State: Liver and kidney diseases can significantly impact drug metabolism, including

glucuronidation.

Given that N-glucuronidation is a known metabolic route for some drugs, it is plausible that if

enalaprilat were to undergo this transformation, its rate and extent would be influenced by

these same factors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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